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Compound of Interest

Compound Name: Sapriparaquinone
CAS No.: 119139-54-7
Cat. No.: B1681445
Get Quote
. J

Executive Safety Directive

Sapriparaquinone (CAS 119139-54-7) is a bioactive diterpenoid quinone isolated from Salvia

prionitis.[1][2][3] Unlike standard organic reagents, it possesses significant cytotoxic properties

(specifically against leukemic cell lines such as P388) and functions as a DNA-damaging agent
via redox cycling and alkylation mechanisms.

Core Directive: Treat all Sapriparaquinone waste as RCRA Hazardous / Cytotoxic Waste. Do
not dispose of via sanitary sewer or standard solvent streams.[2][3] High-temperature
incineration is the only validated method for complete mineralization of the quinone scaffold.

Technical Specifications & Hazard Profile

Understanding the physicochemical stability of Sapriparaquinone is prerequisite to selecting
the correct disposal route.
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Parameter Specification Operational Implication

Use for waste manifesting and

CAS Number 119139-54-7 , _
inventory tracking.
High carbon content; suitable
Molecular Formula C20H2603 S )
for fuel blending/incineration.
) ] ] Redox Active: Generates ROS;
Class Diterpenoid Quinone ) ]
capable of DNA intercalation.
) ] High risk of particulate
Physical State Yellow Amorphous Solid o ] o
aerosolization during weighing.
- Organic Solvents (CHCIs, Lipophilic; readily penetrates
Solubility )
MeOH) dermal barriers.
o ) ) Zero-tolerance for drain
Toxicity Endpoint Cytotoxic (ICs0 < 10 pg/mL)

disposal.

Mechanism of Toxicity: The Case for Strict Containment

To validate why rigorous incineration is required, we must look at the molecular mechanism.
Sapriparaquinone contains a quinone moiety that undergoes enzymatic reduction to a
semiquinone radical. This cycle generates Reactive Oxygen Species (ROS) and leads to DNA
strand breaks—a pathway shared with anthracycline chemotherapeutics.

Figure 1: Quinone-Mediated Cytotoxicity Pathway

This pathway illustrates the self-perpetuating redox cycle that necessitates the complete
destruction of the molecule rather than simple chemical deactivation.
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Caption: Sapriparaquinone induces toxicity via redox cycling, generating ROS that cause
irreversible DNA damage, necessitating high-temp incineration.

Validated Disposal Procedures
A. Solid Waste (Consumables, PPE, Weighing Boats)

Protocol: Segregation & Incineration. Standard autoclaving is insufficient for quinone
destruction due to their thermal stability.

Collection: Place all contaminated solids (gloves, pipette tips, weighing boats) immediately
into a Yellow Chemotherapy/Cytotoxic Waste Bin (or locally designated rigid container).

e Sealing: Double-bag using thick polyethylene bags (minimum 2 mil) before placing in the
rigid container.

o Labeling: Affix a label reading: "Cytotoxic Waste: Sapriparaquinone - Incinerate Only."

o Disposal: Transfer to EHS for High-Temperature Incineration (>1000°C).

B. Liquid Waste (Mother Liquors, Stock Solutions)

Protocol: Solvent Bulking for Fuel Blending.

e Segregation: Do not mix with aqueous acid/base streams. Collect in a dedicated "Cytotoxic
Organic Waste" carboy.

o Compatibility: Compatible with methanol, DMSO, and chloroform waste streams.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1681445/docs?utm_src=pdf-body-img#sapriparaquinone-operational-handling-cytotoxic-disposal-protocol
https://www.benchchem.com/product/b1681445/docs?utm_src=pdf-body#sapriparaquinone-operational-handling-cytotoxic-disposal-protocol
https://www.benchchem.com/product/b1681445/docs?utm_src=pdf-body#sapriparaquinone-operational-handling-cytotoxic-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Deactivation (Surface Only): For trace residues on glassware, rinse with 10% Sodium
Hypochlorite (Bleach).

o Note: Bleach oxidizes the quinone ring, disrupting its planarity and reducing intercalation
potential, but the resulting solution must still be collected as hazardous waste.

» Final Path: The collected liquid solvent waste must be sent for fuel blending and incineration.

C. Spill Management (Immediate Action)
Protocol: Containment & Wet-Wiping.[4]

 Isolate: Evacuate the immediate 10ft radius. Post "Do Not Enter" signage.

e PPE Up-Level: Don double nitrile gloves, Tyvek sleeves, and an N95 respirator (if powder is
dispersed).

e Contain: Cover spill with absorbent pads.

o If Powder: Cover with wet paper towels (ethanol-dampened) to prevent aerosolization. Do
not sweep dry.

o If Liquid: Use vermiculite or activated charcoal pads.
o Clean: Wipe area 3x with 10% Bleach followed by water.

o Dispose: All cleanup materials go into the Cytotoxic Waste Bin.

Operational Workflow: The Disposal Decision Tree

This logic flow ensures no Sapriparaquinone enters the municipal water supply.
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Caption: Decision matrix for segregating Sapriparaquinone waste streams to ensure final
mineralization via incineration.

Verification & Compliance

To ensure "self-validating” safety:

» Visual Check: Sapriparaquinone is yellow. Any yellow discoloration on benchtop surfaces
indicates containment failure.

 Inventory Log: Mass balance must be reconciled. (Initial Mass - Mass Used) = (Mass in
Waste). Discrepancies >5% trigger a spill investigation.

o Labeling: Waste containers must be labeled before waste is added.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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